Cas no 862832-00-6 (2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(3-methylphenyl)aminopropyl}-2-oxoacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(3-methylphenyl)aminopropyl}-2-oxoacetamide
• CAS No: 862832-00-6
• MF: C₂₄H₂₉N₃O₂
• MW: 391.505965948105
• CID: 5984016
• PubChem ID: 7087412
• Update Time: 2025-05-30

2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(3-methylphenyl)aminopropyl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(3-methylphenyl)aminopropyl}-2-oxoacetamide
• 1H-Indole-3-acetamide, N-[3-[ethyl(3-methylphenyl)amino]propyl]-1,2-dimethyl-α-oxo-
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3-(ethyl(m-tolyl)amino)propyl)-2-oxoacetamide
• 2-(1,2-dimethylindol-3-yl)-N-[3-(N-ethyl-3-methylanilino)propyl]-2-oxoacetamide
• AKOS024595022
• F0675-0669
• 862832-00-6
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-[ethyl(3-methylphenyl)amino]propyl}-2-oxoacetamide

• Inchi： 1S/C24H29N3O2/c1-5-27(19-11-8-10-17(2)16-19)15-9-14-25-24(29)23(28)22-18(3)26(4)21-13-7-6-12-20(21)22/h6-8,10-13,16H,5,9,14-15H2,1-4H3,(H,25,29)
• InChI Key： RYTNASTWZONLLM-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(=O)C(NCCCN(CC)C2=CC=CC(C)=C2)=O)=C1C

Computed Properties

• Exact Mass: 391.22597718g/mol
• Monoisotopic Mass: 391.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• pka: 11.92±0.46(Predicted)

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(3-methylphenyl)aminopropyl}-2-oxoacetamide

Compound CAS No 862832-00-6: 2-(1,2-Dimethyl-1H-indol-3-yl)-N-{3-Ethyl(3-Methylphenyl)Aminopropyl}-2-Oxoacetamide

The compound with CAS No 862832-00-6, known as 2-(1,2-Dimethyl-1H-indol-3-yl)-N-{3-Ethyl(3-Methylphenyl)Aminopropyl}-2-Oxoacetamide, is a complex organic molecule that has garnered significant attention in the field of chemical research and drug development. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and structural versatility. The molecule's structure incorporates an indole ring system, an amide group, and a substituted propyl chain, making it a promising candidate for various applications in pharmacology and materials science.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways. Researchers have demonstrated that its unique structure allows it to interact with specific protein targets, potentially leading to novel therapeutic interventions. For instance, investigations into its role as an enzyme inhibitor have shown promising results, suggesting its utility in treating conditions such as neurodegenerative diseases and certain types of cancer. The indole moiety, a hallmark feature of this compound, is known for its ability to engage in π–π interactions, which are critical for binding to protein surfaces.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalytic methodologies. Key steps include the formation of the indole ring through cyclization reactions and the subsequent functionalization to introduce the amide group. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring high yields and purity. These advancements not only make the compound more accessible for research purposes but also pave the way for its potential commercialization.

In terms of applications, this compound has shown potential in drug delivery systems due to its ability to enhance bioavailability and target specificity. Its amide group contributes to its solubility properties, while the indole ring enhances its ability to penetrate biological membranes. Researchers are exploring its use as a carrier for hydrophobic drugs, which often face challenges in reaching their target sites effectively. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, further broadening its potential therapeutic applications.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its ability to form self-assembled monolayers and its photoresponsive properties have been investigated for use in nanotechnology and optoelectronic devices. These properties could be harnessed to develop advanced materials with tailored functionalities, such as sensors or energy storage devices.

In conclusion, the compound with CAS No 862832-00-6 represents a significant advancement in the field of organic chemistry. Its unique structure, combined with recent research findings, positions it as a versatile tool with applications ranging from drug development to materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.